Cas no 123534-41-8 (Benzoic acid, 5-methyl-2-nitroso-)

• Product Name: Benzoic acid, 5-methyl-2-nitroso-
• CAS No: 123534-41-8
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 1214716
• Update Time: 2024-08-03

Benzoic acid, 5-methyl-2-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-methyl-2-nitroso-

• Inchi： 1S/C8H7NO3/c1-5-2-3-7(9-12)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： JCPIIGYATDMUOK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=CC=C1N=O

Computed Properties

• Exact Mass: 418.02775

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 172-173 °C (decomp)
• Boiling Point: 343.3±35.0 °C(Predicted)
• PSA: 119.89
• pka: 3.13±0.36(Predicted)